Cas no 179555-21-6 (2-Quinolinamine,5,6,7,8-tetrahydro-4-methyl-)

• Product Name: 2-Quinolinamine,5,6,7,8-tetrahydro-4-methyl-
• CAS No: 179555-21-6
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 113204
• PubChem ID: 21834414
• Update Time: 2025-04-18

2-Quinolinamine,5,6,7,8-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine,5,6,7,8-tetrahydro-4-methyl-
• 2-Amino-4-methyl-5,6,7,8-tetrahydroquinoline
• 4-methyl-5,6,7,8-tetrahydroquinolin-2-amine
• 2-Quinolinamine,5,6,7,8-tetrahydro-4-methyl
• 179555-21-6
• BDBM50091789
• AKOS006304088
• DIMETHYL1,1-CYCLOBUTANEDICARBOXYLATE
• SCHEMBL8330175
• CHEMBL58492
• FT-0769105
• DTXSID60618625
• 4-Methyl-5,6,7,8-tetrahydro-quinolin-2-ylamine

• Inchi： 1S/C10H14N2/c1-7-6-10(11)12-9-5-3-2-4-8(7)9/h6H,2-5H2,1H3,(H2,11,12)
• InChI Key： RGCUFPWLSHCPCA-UHFFFAOYSA-N
• SMILES： N1C(=CC(C)=C2C=1CCCC2)N

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 38.91000
• LogP: 2.43220